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Compound of Interest

Compound Name: Chloro(trimethylphosphine)gold(I)

Cat. No.: B093943 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of Chloro(trimethylphosphine)gold(I). Adherence to these guidelines is

mandatory to ensure personnel safety and environmental protection in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
Chloro(trimethylphosphine)gold(I) is a combustible solid that can cause skin, eye, and

respiratory irritation[1][2][3][4]. While not explicitly classified as pyrophoric, its reactivity

warrants handling with extreme caution, similar to other organometallic compounds.
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Parameter Value Source

Signal Word Warning [1][2]

Hazard Statements H315, H319, H335 [1][2][5]

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

[1][3]

Storage Class Code 11 - Combustible Solids [1][2]

WGK (Water Hazard Class)
WGK 3 (severely hazardous to

water)
[1][2]
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield is

required when there is a risk of

explosion or significant splash.

Protects against eye irritation

from dust or splashes.

Skin Protection

Nitrile gloves (minimum 4 mil

thickness) should be worn. For

tasks with a higher risk of

contact, double gloving or

wearing heavier-duty gloves is

recommended. A fire-retardant

lab coat must be worn.

Prevents skin irritation and

exposure. Fire-retardant

material is crucial when

working with combustible

solids.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is required

when handling the solid

outside of a glovebox or fume

hood to prevent respiratory

irritation.

Protects against inhalation of

the powdered compound.

Footwear
Closed-toe shoes are

mandatory.
Protects feet from spills.

Operational Plan: Handling Procedures
All handling of Chloro(trimethylphosphine)gold(I) must be conducted in a controlled

environment to minimize exposure and prevent contamination.

Engineering Controls:

Glovebox: For all manipulations of the solid compound, an inert atmosphere glovebox is the

preferred engineering control. This minimizes the risk of inhalation and prevents the

compound from coming into contact with atmospheric moisture.

Fume Hood: If a glovebox is not available, all handling must be performed in a certified

chemical fume hood with the sash at the lowest possible working height.
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Step-by-Step Handling Protocol:

Preparation:

Ensure the work area within the glovebox or fume hood is clean and free of combustible

materials such as paper towels and excess solvents[6].

Assemble all necessary equipment (spatulas, weighing paper, reaction vessels) inside the

controlled environment.

Have a designated, labeled waste container ready for contaminated materials.

Dispensing and Weighing:

Carefully open the container of Chloro(trimethylphosphine)gold(I) inside the glovebox

or fume hood.

Use a clean, dry spatula to dispense the required amount of the solid onto weighing paper

or directly into the reaction vessel.

Avoid creating dust. If any dust is generated, gently wipe the area with a damp cloth (using

a solvent the compound is not reactive with) and dispose of the cloth in the designated

hazardous waste container.

Close the primary container tightly after dispensing.

Reaction Setup:

Add the compound to the reaction vessel carefully.

If dissolving the compound, add the solvent slowly to avoid splashing.

Once the reaction is set up, ensure the apparatus is securely clamped and all joints are

properly sealed.

Post-Handling:

Decontaminate all surfaces that may have come into contact with the compound.
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Wipe down spatulas and other reusable equipment with an appropriate solvent and

dispose of the cleaning materials in the hazardous waste container.

Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat,

then eye and respiratory protection).

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
All waste containing Chloro(trimethylphosphine)gold(I) must be treated as hazardous waste.

Given the high value of gold, recovery should be prioritized where feasible.

Waste Segregation and Disposal Protocol:

Solid Waste:

Collect all contaminated solid materials, including gloves, pipette tips, weighing paper, and

paper towels, in a clearly labeled hazardous waste container designated for "Gold-

Containing Solid Waste".[7]

This container should be kept closed when not in use.

Aqueous Waste:

Collect all aqueous solutions containing gold in a separate, labeled container for "Aqueous

Gold Waste".[7]

Never dispose of solutions containing gold down the drain.[7]

Follow institutional protocols for the recovery of gold from aqueous solutions, which may

involve precipitation or aggregation techniques.[7]

Organic Solvent Waste:

Collect organic solvents used to clean equipment or in reactions in a labeled

"Halogenated" or "Non-Halogenated" organic waste container, as appropriate. Ensure the

container is compatible with the solvents used.
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Empty Containers:

The original container of Chloro(trimethylphosphine)gold(I) must be triple-rinsed with an

appropriate solvent. The rinsate should be collected as hazardous waste.

The rinsed container can then be disposed of according to institutional guidelines for

empty chemical containers.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Immediate Action

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes. 2. Remove contaminated clothing while

under the safety shower. 3. Seek immediate

medical attention.

Eye Contact

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open. 2. Seek immediate medical

attention.

Inhalation

1. Move the affected person to fresh air

immediately. 2. If breathing is difficult, administer

oxygen. If breathing has stopped, perform

artificial respiration. 3. Seek immediate medical

attention.

Ingestion

1. Do NOT induce vomiting. 2. If the person is

conscious, rinse their mouth with water. 3. Seek

immediate medical attention.

Spill

1. Small Spill (in fume hood/glovebox): -

Decontaminate the area with a suitable solvent

and absorbent pads. - Collect all contaminated

materials in a sealed, labeled hazardous waste

container. 2. Large Spill (outside of

containment): - Evacuate the immediate area

and alert others. - Prevent the spread of the

powder. - Contact your institution's

Environmental Health and Safety (EHS)

department immediately. Do not attempt to

clean up a large spill without proper training and

equipment.
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Caption: Workflow for the safe handling and disposal of Chloro(trimethylphosphine)gold(I).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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